5-Chloro-6-fluoro-pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-chloro-6-fluoropyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C6H4ClFN4/c7-5-4(8)6(9)12-3(11-5)1-2-10-12/h1-2H,9H2
• InChI Key: OVCHFXFAEOICMD-UHFFFAOYSA-N
• Canonical SMILES: C1=C2N=C(C(=C(N2N=C1)N)F)Cl
• Molecular Formula: C6H4ClFN4
• Molecular Weight: 186.57 g/mol

Description

5-Chloro-6-fluoro-pyrazolo[1,5-a]pyrimidin-7-amine belongs to the class of organic compounds known as pyrazolo[1,5-a]pyrimidines. These are aromatic heterocyclic compounds containing a pyrazolo[3,4-d]pyrimidine ring system, which consists of a pyrazole ring fused to and sharing exactly one nitrogen atom with a pyrimidine ring.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines (PPs) have been identified as strategic compounds for optical applications due to several key characteristics such as their simpler and greener synthetic methodology. The synthesis of PPs has been widely studied, and various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The properties and stability found in pyrazolo[1,5-a]pyrimidines are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G. The electronic structure analysis based on DFT and TD-DFT calculations revealed that electron-donating groups (EDGs) at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

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Photobleaching Performance

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Small Size and Synthetic Approaches

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Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines, the family of compounds to which it belongs, have been identified as strategic compounds for optical applications .

Mode of Action

It’s known that the photophysical properties of pyrazolo[1,5-a]pyrimidines can be tuned by modifying the electron-donating groups (edgs) at position 7 on the fused ring . This modification improves both the absorption and emission behaviors .

Biochemical Pathways

Pyrazolo[1,5-a]pyrimidines have been used in the study of intracellular processes and chemosensors , suggesting they may interact with various biochemical pathways.

Pharmacokinetics

The solubility of pyrazolo[1,5-a]pyrimidines in green solvents has been noted , which could potentially impact their bioavailability.

Result of Action

Pyrazolo[1,5-a]pyrimidines have been used in the study of the dynamics of intracellular processes , suggesting they may have significant cellular effects.

Action Environment

It’s known that the stability of pyrazolo[1,5-a]pyrimidines under exposure to extreme ph has been studied .

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have a high impact in medicinal chemistry, and their structural diversity allows a synergic effect between new synthetic routes and the possible applications of these compounds. This hopefully could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.